Cas no 2839138-85-9 (N,N-dimethyl-3-(trifluoromethyl)pyrrolidin-3-amine dihydrochloride)

• Product Name: N,N-dimethyl-3-(trifluoromethyl)pyrrolidin-3-amine dihydrochloride
• CAS No: 2839138-85-9
• MF: C₇H₁₅Cl₂F₃N₂
• MW: 255.108610391617
• CID: 6577671
• PubChem ID: 165881814
• Update Time: 2025-05-19

N,N-dimethyl-3-(trifluoromethyl)pyrrolidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-3-(trifluoromethyl)pyrrolidin-3-amine;dihydrochloride
• N,N-dimethyl-3-(trifluoromethyl)pyrrolidin-3-amine dihydrochloride
• EN300-39667215
• 2839138-85-9

• Inchi： 1S/C7H13F3N2.2ClH/c1-12(2)6(7(8,9)10)3-4-11-5-6;;/h11H,3-5H2,1-2H3;2*1H
• InChI Key： VGNVLHXUSFEVEP-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC(C1(CNCC1)N(C)C)(F)F

Computed Properties

• Exact Mass: 254.0564384g/mol
• Monoisotopic Mass: 254.0564384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on N,N-dimethyl-3-(trifluoromethyl)pyrrolidin-3-amine dihydrochloride

Introduction to N,N-dimethyl-3-(trifluoromethyl)pyrrolidin-3-amine dihydrochloride (CAS No. 2839138-85-9)

N,N-dimethyl-3-(trifluoromethyl)pyrrolidin-3-amine dihydrochloride, a compound with the chemical formula C₈H₁₂F₃N₃HCl₂, is a significant molecule in the field of pharmaceutical research and development. This compound, identified by its CAS number 2839138-85-9, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a trifluoromethyl group and an amine functionality makes it a promising candidate for further exploration in drug design and synthesis.

The trifluoromethyl group, a key structural feature, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. This modification is particularly valuable in the development of small-molecule inhibitors targeting various biological pathways. The pyrrolidinyl ring, another critical component of this compound, contributes to its versatility in molecular interactions, making it suitable for diverse pharmacological applications.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage fluorinated compounds. These compounds often exhibit improved pharmacokinetic profiles, including increased bioavailability and prolonged half-life. N,N-dimethyl-3-(trifluoromethyl)pyrrolidin-3-amine dihydrochloride aligns with this trend, offering a potential scaffold for the discovery of new drugs.

One of the most compelling aspects of this compound is its potential role in the treatment of neurological disorders. Research has indicated that pyrrolidinyl derivatives can interact with specific neurotransmitter receptors, suggesting their utility in modulating central nervous system activity. The addition of a trifluoromethyl group may further enhance these interactions, leading to more effective therapeutic outcomes.

The dihydrochloride salt form of N,N-dimethyl-3-(trifluoromethyl)pyrrolidin-3-amine enhances its solubility and stability, making it more suitable for various experimental and industrial applications. This form is particularly advantageous for pharmaceutical formulations, where solubility and stability are critical factors.

Recent studies have also explored the compound's potential in oncology research. The trifluoromethyl group is frequently employed in anticancer agents due to its ability to improve drug efficacy and resistance profiles. By incorporating this moiety into the pyrrolidinyl backbone, researchers aim to develop novel inhibitors that target key enzymes involved in cancer cell proliferation.

The synthesis of N,N-dimethyl-3-(trifluoromethyl)pyrrolidin-3-amine dihydrochloride involves multi-step organic reactions, requiring precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These techniques are essential for ensuring the compound's suitability for further pharmacological investigation.

In conclusion, N,N-dimethyl-3-(trifluoromethyl)pyrrolidin-3-amine dihydrochloride represents a promising candidate for therapeutic development. Its unique structural features, including the trifluoromethyl group and amine functionality, make it an attractive scaffold for drug discovery. Ongoing research continues to explore its potential applications in various disease areas, particularly neurological disorders and oncology. As our understanding of fluorinated compounds evolves, compounds like this are likely to play an increasingly important role in the development of next-generation pharmaceuticals.